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Compound of Interest

Compound Name: N-Methylpiperazine-d11

Cat. No.: B12399036 Get Quote

An In-depth Technical Guide to the Physical Characteristics of N-Methylpiperazine-d11

This guide provides a comprehensive overview of the core physical and chemical

characteristics of N-Methylpiperazine-d11, a deuterated isotopologue of N-Methylpiperazine.

Designed for researchers, scientists, and professionals in drug development, this document

aggregates key data into a structured format, outlines relevant experimental context, and

presents a visual summary of its properties.

Chemical Identity and Properties
N-Methylpiperazine-d11 is a stable, isotopically labeled version of N-Methylpiperazine where

eleven hydrogen atoms have been replaced by deuterium.[1] This substitution is primarily on

the piperazine ring and the methyl group.[2][3] Its fundamental chemical properties are

summarized below.
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Property Value Source

CAS Number 1319723-22-2 [2][3]

Chemical Formula C₅HD₁₁N₂ [2][3]

Molecular Weight 111.23 g/mol [2][3]

Synonyms
1-(Methyl-d3)piperazine-

2,2,3,3,5,5,6,6-d8
[2][3]

Piperazine-2,2,3,3,5,5,6,6-

d8,1-(methyl-d3)
[2][3]

Physical Characteristics
Detailed experimental data for the physical properties of the deuterated form are not widely

published. However, the physical characteristics are expected to be very similar to its non-

deuterated counterpart, N-Methylpiperazine (CAS: 109-01-3). The primary difference lies in the

molecular weight due to the heavier deuterium isotopes.

Property Value (N-Methylpiperazine) Source

Physical State
Clear, colorless to yellow liquid

with an amine-like odor
[4][5]

Melting Point -6 °C [4]

Boiling Point 138 °C [4][5]

Density 0.903 g/mL at 20-25 °C [4]

Flash Point 42 °C [4]

Solubility
Miscible in water, ethanol, and

ether
[4][5]

Vapor Pressure 0.9 kPa at 20 °C [6]

Comparative Data: Isotopic vs. Non-Isotopic Form
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The key distinction between N-Methylpiperazine-d11 and N-Methylpiperazine is the isotopic

substitution, which results in a notable difference in molecular weight.

Property N-Methylpiperazine-d11 N-Methylpiperazine

Chemical Formula C₅HD₁₁N₂[2][3] C₅H₁₂N₂[4]

Molecular Weight 111.23 g/mol [2][3] 100.16 g/mol [4][6]

Experimental Protocols
Synthesis of N-Methylpiperazine
While specific synthesis protocols for the d11 variant are proprietary, the synthesis of the

parent compound, N-Methylpiperazine, provides a relevant methodological framework. One

common industrial method involves the reaction of diethanolamine with methylamine at high

temperature (200 °C) and pressure (250 bar).[7]

An alternative laboratory-scale synthesis involves the reductive methylation of piperazine. A

general procedure is as follows:

Condensation: Piperazine is dissolved in a solvent such as methanol. Formaldehyde is

added to the solution, often in batches, to react with the piperazine, forming a condensation

product.[8]

Hydrogenation: The condensation product is then hydrogenated in the same reactor. A

catalyst, typically Raney Nickel, is added.[8]

Reaction Conditions: The reactor is pressurized with hydrogen gas to 1.0-6.0 MPa and

heated to a temperature between 70-100 °C.[8] The reaction proceeds with stirring until

hydrogen uptake ceases.

Purification: After the reaction, the catalyst is filtered off. The resulting filtrate is purified by

distillation to recover the solvent and any unreacted piperazine, yielding N-Methylpiperazine.

[8]

Determination of Physical Properties
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The physical properties listed would be determined using standard analytical techniques:

Melting and Boiling Points: Determined using a calibrated melting point apparatus or by

distillation for the boiling point, following established ASTM or ISO standards.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Solubility: Assessed by visual inspection of miscibility with various solvents at controlled

temperatures.

Visual Data Representation
The following diagram illustrates the key identifying characteristics of N-Methylpiperazine-d11.

N-Methylpiperazine-d11

Chemical Formula
C₅HD₁₁N₂

Molecular Weight
111.23 g/mol

CAS Number
1319723-22-2

Physical State
(by analogy)

Colorless Liquid

Key Feature
Deuterium Labeled

(11 Deuterium Atoms)

Solubility
(by analogy)

Miscible in Water

Click to download full resolution via product page

Caption: Key physical and chemical identifiers for N-Methylpiperazine-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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